Cas no 178602-42-1 ((S)-Di-tert-butylaziridine-1,2-dicarboxylate)

• Product Name: (S)-Di-tert-butylaziridine-1,2-dicarboxylate
• CAS No: 178602-42-1
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 66104
• PubChem ID: 10977658
• Update Time: 2025-04-18

(S)-Di-tert-butylaziridine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-Bis(tert-butyl) aziridine-1,2-dicarboxylate
• (S)-di-tert-butyl aziridine-1,2-dicarboxylate
• di-tert-butyl (S)-aziridine-1,2-dicarboxylate
• J-502489
• 178602-42-1
• Ditert-butyl (2S)-aziridine-1,2-dicarboxylate
• (S)-Di-tert-butylaziridine-1,2-dicarboxylate

• Inchi： 1S/C12H21NO4/c1-11(2,3)16-9(14)8-7-13(8)10(15)17-12(4,5)6/h8H,7H2,1-6H3/t8-,13?/m0/s1
• InChI Key： HADPXKYCDSMWJQ-OADYLZGLSA-N
• SMILES： O(C(C)(C)C)C([C@@H]1CN1C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 243.14700
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8

Experimental Properties

• Density: 1.112
• Boiling Point: 291 ºC
• Flash Point: 130 ºC
• PSA: 55.61000
• LogP: 1.88530